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Compound of Interest

Compound Name: Benzonitrile

Cat. No.: B105546

Thermodynamic Properties of Benzonitrile: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key thermodynamic
properties of benzonitrile at standard conditions (298.15 K and 1 bar). The information is
compiled from peer-reviewed literature and established chemical databases, presenting crucial
data for professionals in research, chemical synthesis, and pharmaceutical development.

Core Thermodynamic Data

The following tables summarize the essential thermodynamic parameters for benzonitrile in its
liquid and gaseous states under standard conditions.

Table 1: Standard Molar Enthalpy and Entropy of
Benzonitrile
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Thermodynamic

Value Units State
Property
Standard Molar
Enthalpy of Formation  163.2 + 1.5[1] kJ/mol Liquid
(AfH®)
215.85 £ 0.93[2] kJ/mol Gas
Standard Molar o
209.1[1] J/mol-K Liquid

Entropy (S°)

Standard Molar
Enthalpy of -3632.3 £ 1.5[1] kJ/mol Liquid
Combustion (AcH®)

Table 2: Heat Capacity and Other Properties of Liquid

Benzonitrile
Property Value Units
Molar Heat Capacity, Liquid
165.2[3] J/mol-K
(Cp)
Molecular Weight 103.1213 g/mol
CAS Registry Number 100-47-0[3]

Experimental Protocols

The determination of the thermodynamic properties of benzonitrile relies on precise
calorimetric techniques. Below are detailed methodologies representative of the key
experiments cited for obtaining this data.

Determination of the Enthalpy of Combustion

The standard enthalpy of combustion of liquid benzonitrile is determined using bomb
calorimetry. This method measures the heat released when a substance is completely burned
in a constant-volume container.
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Experimental Workflow: Bomb Calorimetry

Workflow for Determining Enthalpy of Combustion
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Caption: Workflow for Enthalpy of Combustion Determination.

Methodology:

A precisely weighed sample of liquid benzonitrile is placed in a crucible within a high-
pressure stainless steel container, known as a "bomb".

A fine ignition wire is positioned to be in contact with the sample.
The bomb is sealed and then pressurized with pure oxygen to approximately 30 atm.

The sealed bomb is submerged in a known quantity of water in an insulated container (the
calorimeter).

The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.
The sample is ignited by passing an electric current through the fuse wire.

The complete combustion of benzonitrile releases heat, which is absorbed by the bomb and
the surrounding water, causing a temperature increase.

The temperature of the water is monitored and recorded until it reaches a maximum and
then begins to cool.

The total heat released is calculated from the temperature rise and the previously
determined heat capacity of the calorimeter.

From the heat released and the moles of benzonitrile combusted, the standard enthalpy of
combustion is calculated.

Determination of Heat Capacity and Standard Molar
Entropy

The heat capacity and, subsequently, the standard molar entropy of benzonitrile are

determined using adiabatic calorimetry. This technique minimizes heat exchange with the

surroundings, allowing for precise measurement of the heat required to raise the temperature

of the substance.
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Logical Relationship: From Heat Capacity to Entropy

Determination of Standard Molar Entropy

Measure Cp as a function of T
(Adiabatic Calorimetry)

Third Law of Thermodynamics

Add Entropies of Phase Transitions
(AH_trans / T_trans)

Integrate (Cp/T) dT fromOKto T

Standard Molar Entropy (S°)
at 298.15 K
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105546#thermodynamic-properties-of-benzonitrile-at-
standard-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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